N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide
• InChI: InChI=1S/C17H16N2O2S/c1-12(17(20)18-11-14-6-4-10-21-14)22-16-9-8-13-5-2-3-7-15(13)19-16/h2-10,12H,11H2,1H3,(H,18,20)
• InChI Key: DCWKCEDSXIZQDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CO1)SC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide is an organic compound that features a furan ring, a quinoline moiety, and a sulfanylpropanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized from furfural, which is derived from biomass.

Quinoline Synthesis: Quinoline can be synthesized through various methods, including the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent.

Coupling Reactions: The furan and quinoline moieties are coupled using appropriate reagents and conditions.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve high yields and purity. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives, which can further react to form various products.

Reduction: Reduction reactions can modify the quinoline moiety, leading to the formation of dihydroquinoline derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups on the furan or quinoline rings are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon) to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can lead to the formation of furan-2-carboxylic acid derivatives, while reduction of the quinoline moiety can yield dihydroquinoline compounds .

Scientific Research Applications

N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in the design of antimicrobial and anticancer agents.

Materials Science: The compound can be used in the synthesis of advanced materials, such as polymers and nanomaterials, due to its ability to undergo various chemical modifications.

Biological Studies: The compound’s interactions with biological molecules, such as proteins and nucleic acids, can be studied to understand its potential therapeutic effects.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

N-(furan-2-ylmethylene)-2-hydroxybenzohydrazide: This compound also features a furan ring and has been studied for its metal complexes and biological activities.

Furan-2-carboxamide Derivatives:

Uniqueness

N-(furan-2-ylmethyl)-2-quinolin-2-ylsulfanylpropanamide is unique due to the combination of its furan, quinoline, and sulfanylpropanamide moieties.